Cas no 1803768-35-5 (Methyl 2-cyano-5-formyl-4-methylbenzoate)

• Product Name: Methyl 2-cyano-5-formyl-4-methylbenzoate
• CAS No: 1803768-35-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4952434
• Update Time: 2025-09-27

Methyl 2-cyano-5-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-formyl-4-methylbenzoate

• Inchi： 1S/C11H9NO3/c1-7-3-8(5-12)10(11(14)15-2)4-9(7)6-13/h3-4,6H,1-2H3
• InChI Key： YGJYMNOEXIXXBL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(C)=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-5-formyl-4-methylbenzoate

Comprehensive Guide to Methyl 2-cyano-5-formyl-4-methylbenzoate (CAS 1803768-35-5): Properties, Applications, and Research Insights

Methyl 2-cyano-5-formyl-4-methylbenzoate (CAS 1803768-35-5) is an important multifunctional aromatic ester compound that has gained significant attention in pharmaceutical and material science research. This cyano-formyl substituted benzoate derivative serves as a versatile building block in organic synthesis, particularly for developing heterocyclic compounds and pharmaceutical intermediates.

The molecular structure of Methyl 2-cyano-5-formyl-4-methylbenzoate features three reactive functional groups: an ester group, a cyano group, and an aldehyde group, making it exceptionally valuable for multi-component reactions. Researchers frequently utilize this compound in Knoevenagel condensations, cyclization reactions, and as a precursor for biologically active molecules.

Recent studies highlight the growing importance of Methyl 2-cyano-5-formyl-4-methylbenzoate in medicinal chemistry, where it serves as a key intermediate for developing anticancer agents and antimicrobial compounds. The compound's unique electronic properties also make it interesting for organic electronic materials, particularly in the development of OLED intermediates and photovoltaic materials.

From a synthetic chemistry perspective, CAS 1803768-35-5 offers several advantages. The methyl ester group provides stability while remaining reactive enough for further transformations. The formyl group at position 5 enables various condensation reactions, while the cyano group at position 2 can participate in cyclization reactions or serve as a precursor to other functional groups.

The compound's physical properties include a molecular weight of 203.19 g/mol and typical solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide. These properties make Methyl 2-cyano-5-formyl-4-methylbenzoate particularly suitable for various solution-phase reactions and crystallization processes.

In the context of green chemistry trends, researchers are exploring more sustainable synthetic routes to CAS 1803768-35-5. Recent publications describe catalyst-free synthesis methods and microwave-assisted reactions that improve yield while reducing environmental impact. These developments align with the growing demand for eco-friendly chemical synthesis in both academic and industrial settings.

The pharmaceutical industry shows increasing interest in Methyl 2-cyano-5-formyl-4-methylbenzoate derivatives for their potential as kinase inhibitors and anti-inflammatory agents. Several patent applications have emerged describing its use in developing small molecule therapeutics targeting various diseases, reflecting the compound's importance in drug discovery pipelines.

Analytical characterization of CAS 1803768-35-5 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound's distinct spectroscopic signatures facilitate quality control during synthesis and help researchers monitor reaction progress when used as an intermediate.

From a commercial perspective, Methyl 2-cyano-5-formyl-4-methylbenzoate remains a specialty chemical primarily supplied to research institutions and pharmaceutical developers. Market analysts note growing demand for such multifunctional intermediates as drug discovery efforts intensify worldwide, particularly in the areas of targeted therapies and personalized medicine.

Storage and handling of CAS 1803768-35-5 require standard precautions for organic compounds. The material should be kept in airtight containers under inert atmosphere when possible, protected from moisture and light to maintain stability. These handling protocols are typical for reactive carbonyl compounds and help ensure consistent performance in synthetic applications.

Future research directions for Methyl 2-cyano-5-formyl-4-methylbenzoate include exploring its potential in metal-organic frameworks (MOFs) and as a building block for functional polymers. The compound's multiple reactive sites make it attractive for creating tunable materials with specific electronic or mechanical properties, particularly for advanced material science applications.

For synthetic chemists working with CAS 1803768-35-5, understanding its reactivity patterns is crucial. The aldehyde group typically shows higher reactivity than the ester moiety, allowing for selective modifications. This selectivity enables the stepwise construction of complex molecules while preserving other functional groups for subsequent transformations.

The growing body of literature on Methyl 2-cyano-5-formyl-4-methylbenzoate reflects its expanding utility across chemical disciplines. From asymmetric synthesis to material design, this compound continues to find new applications that leverage its unique combination of functional groups and molecular architecture.